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Introduction
Trioctylphosphine sulfide (TOPS) is an organophosphorus compound with the chemical

formula C₂₄H₅₁PS.[1] It is characterized by a phosphorus atom double-bonded to a sulfur atom

and single-bonded to three octyl chains. This structure imparts a unique combination of

properties, making it a valuable reagent and ligand in various chemical applications, including

materials science and catalysis.[1] Notably, TOPS serves as a crucial precursor and capping

agent in the synthesis of metal sulfide nanocrystals and as a solvent extractant for lanthanides

and actinides. This guide provides a comprehensive overview of the chemical properties,

stability, synthesis, and safety of trioctylphosphine sulfide.

Chemical and Physical Properties
Trioctylphosphine sulfide is a colorless to pale yellow, viscous liquid at room temperature.[1]

It is known for its good thermal stability and resistance to oxidation.[2] The long octyl chains

contribute to its high solubility in organic solvents and its hydrophobic nature.[1]

Physical and Chemical Data
A summary of the key physical and chemical properties of trioctylphosphine sulfide is

presented in the table below.
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Property Value Reference

Molecular Formula C₂₄H₅₁PS [1]

Molecular Weight 402.71 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 478.7 °C at 760 mmHg [3]

Density 0.881 g/cm³ [3]

Flash Point 243.3 °C [3]

Refractive Index 1.469 [3]

Vapor Pressure 7.28 x 10⁻⁹ mmHg at 25 °C [3]

Solubility Soluble in organic solvents [1]

CAS Number 2551-53-3 [3]

Synthesis of Trioctylphosphine Sulfide
General Reaction Pathway
The synthesis of trioctylphosphine sulfide is typically achieved through the direct reaction of

trioctylphosphine (TOP) with elemental sulfur. This reaction is a straightforward and efficient

method for the formation of the P=S bond.

Trioctylphosphine (TOP) Trioctylphosphine Sulfide (TOPS) + S₈

Elemental Sulfur (S₈)

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of TOPS.
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Experimental Protocol (Adapted from a similar synthesis
of Triphenylphosphine Sulfide)
The following protocol is adapted from the synthesis of triphenylphosphine sulfide and can be

used as a starting point for the preparation of trioctylphosphine sulfide.[4] Optimization of

reaction parameters may be necessary to achieve high yield and purity for TOPS.

Materials:

Trioctylphosphine (TOP)

Elemental Sulfur (S₈)

Anhydrous organic solvent (e.g., toluene, dichloromethane)

Methanol (for washing)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve trioctylphosphine in a

minimal amount of anhydrous organic solvent under an inert atmosphere (e.g., nitrogen or

argon).

To the stirred solution, add a stoichiometric equivalent of elemental sulfur powder in one

portion.

The reaction is typically exothermic and may proceed rapidly at room temperature.[4]

Monitor the reaction progress by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy.

Gentle heating may be applied if the reaction is slow.

Upon completion of the reaction (disappearance of the starting trioctylphosphine), the

solvent can be removed under reduced pressure.

The crude product can be purified by washing with a non-polar solvent in which the product

is sparingly soluble but the impurities are soluble, such as methanol, to remove any

unreacted starting materials or byproducts.[4]
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The purified trioctylphosphine sulfide is then dried under vacuum to yield the final product.

Analytical Characterization
The identity and purity of trioctylphosphine sulfide can be confirmed using various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
³¹P NMR: This is a highly effective technique for monitoring the reaction and characterizing

the product. Trioctylphosphine (the starting material) exhibits a chemical shift in the range of

-30 to -40 ppm. Upon conversion to trioctylphosphine sulfide, the phosphorus signal shifts

significantly downfield to a region characteristic of phosphine sulfides, typically between 40

and 60 ppm.[5]

¹H NMR: The proton NMR spectrum will show characteristic signals for the octyl chains. The

signals will be complex due to the overlapping methylene protons.

¹³C NMR: The carbon NMR spectrum will also display signals corresponding to the carbon

atoms of the octyl chains.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of trioctylphosphine sulfide will be dominated by the vibrational modes of

the C-H bonds in the octyl chains. A key characteristic absorption band for the P=S double

bond is expected to appear in the fingerprint region, typically between 600 and 800 cm⁻¹.

Reactivity and Stability
Reactivity
Trioctylphosphine sulfide is a versatile reagent, primarily utilized as a source of sulfur in the

synthesis of metal sulfide nanomaterials.[6] The P=S bond can be activated by coordination to

a metal center, facilitating the transfer of the sulfur atom.[7]

Reaction with Metal Precursors: In the synthesis of quantum dots and other nanocrystals,

TOPS reacts with metal precursors (e.g., metal carboxylates) at elevated temperatures to
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form the corresponding metal sulfide.[6][7] The trioctylphosphine oxide is often a byproduct

of this reaction.[7]

Nanocrystal Synthesis

Trioctylphosphine Sulfide (TOPS)

Metal Sulfide
Nanocrystal

 + Metal Precursor
(Heat)

Trioctylphosphine Oxide (TOPO)
byproduct

Metal Precursor

Click to download full resolution via product page

Caption: Role of TOPS in metal sulfide nanocrystal synthesis.

Nucleophilicity: The sulfur atom in trioctylphosphine sulfide is nucleophilic and can react

with electrophiles.

Stability
Trioctylphosphine sulfide is generally considered to be a stable compound with good thermal

stability.[1] It is also resistant to oxidation by air.[2] For long-term storage, it is recommended to

keep it in a cool, dry place, away from strong oxidizing agents.

Safety and Toxicology
Trioctylphosphine sulfide should be handled with appropriate safety precautions in a well-

ventilated area.

Hazard Identification
Based on available safety data sheets for similar compounds and general knowledge of

organophosphorus compounds, the following hazards are associated with trioctylphosphine
sulfide:
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Skin Irritation: May cause skin irritation.

Eye Damage: May cause serious eye damage.[8]

Toxicological Data
Specific toxicological data for trioctylphosphine sulfide is limited. For its precursor,

trioctylphosphine, the following data is available:

Test Species Route Value

LD50 Rat Oral 5600 mg/kg

LD50 Rabbit Dermal 5800 - 6600 mg/kg

It is important to note that these values are for the precursor and the toxicity of the sulfide

derivative may differ. As with many organophosphorus compounds, caution is warranted due to

potential toxicity.[2]

Environmental Fate
There is limited specific information on the environmental fate of trioctylphosphine sulfide.

Due to its low water solubility and hydrophobic nature, it is not expected to be mobile in

aqueous environments. Its biodegradability is not well-documented. Ecotoxicity data for a

polycationic polymer suggests that related compounds can have high environmental hazard,

with chronic toxicity values for fish, aquatic invertebrates, and algae in the low mg/L range.[9]

Conclusion
Trioctylphosphine sulfide is a key organophosphorus compound with significant applications

in modern materials chemistry. Its well-defined chemical and physical properties, coupled with

its role as a stable sulfur source, make it an indispensable tool for researchers in the synthesis

of advanced materials. A thorough understanding of its synthesis, characterization, reactivity,

and safety is crucial for its effective and responsible use in research and development. Further

studies are warranted to fully elucidate its toxicological profile and environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 2551-53-3: Trioctylphosphine sulfide | CymitQuimica [cymitquimica.com]

2. Buy trioctylphosphine sulfide | 2551-53-3 [smolecule.com]

3. pubs.acs.org [pubs.acs.org]

4. mdpi.com [mdpi.com]

5. youtube.com [youtube.com]

6. Synthesis of CdS nanocrystals using cadmium dichloride and trioctylphosphine sulfide -
Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

7. Unravelling the intricacies of solvents and sulfur sources in colloidal synthesis of metal
sulfide semiconductor nanocrystals - Journal of Materials Chemistry C (RSC Publishing)
DOI:10.1039/D4TC01414F [pubs.rsc.org]

8. Phosphine sulfide, trioctyl- | C24H51PS | CID 75697 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. downloads.regulations.gov [downloads.regulations.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Trioctylphosphine
Sulfide: Chemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606105#trioctylphosphine-sulfide-chemical-
properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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